Cas no 1014089-75-8 (N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide)
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide, N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]-
- N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide
- N-(4-methoxyphenyl)-4-(6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazine-1-carboxamide
- AKOS024638668
- F2318-0380
- 1014089-75-8
- N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide
-
- Inchi: 1S/C22H27N7O2/c1-15-16(2)26-29(17(15)3)21-10-9-20(24-25-21)27-11-13-28(14-12-27)22(30)23-18-5-7-19(31-4)8-6-18/h5-10H,11-14H2,1-4H3,(H,23,30)
- InChI Key: COZPLMTXNZFBSK-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC=C(OC)C=C2)=O)CCN(C2=NN=C(N3C(C)=C(C)C(C)=N3)C=C2)CC1
Computed Properties
- Exact Mass: 421.22262313g/mol
- Monoisotopic Mass: 421.22262313g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 88.4Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 727.9±60.0 °C(Predicted)
- pka: 13.35±0.70(Predicted)
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2318-0380-2μmol |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2318-0380-5μmol |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2318-0380-10μmol |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2318-0380-20μmol |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2318-0380-1mg |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2318-0380-2mg |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2318-0380-3mg |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2318-0380-4mg |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2318-0380-5mg |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2318-0380-10mg |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide |
1014089-75-8 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide
N-(4-Methoxyphenyl)-4-[6-(3,4,5-Trimethyl-1H-Pyrazol-1-yl)Pyridazin-3-yl]Piperazine-1-Carboxamide: A Comprehensive Overview
N-(4-Methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide, also known by its CAS number 1014089-75-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a piperazine ring, a pyridazine moiety, and a substituted pyrazole group. The presence of these functional groups makes it a promising candidate for drug development and material science applications.
The synthesis of this compound involves a series of carefully designed reactions to ensure the formation of the desired molecular architecture. Recent studies have highlighted the importance of stereochemistry in the synthesis process, particularly in the formation of the piperazine ring. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize the reaction conditions and improve yield.
One of the most notable features of this compound is its biological activity. Preclinical studies have demonstrated its potential as an inhibitor of certain enzyme targets, making it a candidate for anti-cancer drug development. The pyridazine ring, in particular, has been shown to play a critical role in binding to these targets. Additionally, the methoxy group on the phenyl ring contributes to the compound's solubility and bioavailability, which are essential properties for drug candidates.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its interaction with various protein targets, further validating its potential therapeutic applications. Furthermore, the use of machine learning algorithms has allowed for the prediction of its pharmacokinetic properties, such as absorption and metabolism rates.
In terms of material science applications, this compound has shown promise as a precursor for advanced materials such as organic semiconductors and functional polymers. Its unique electronic properties make it suitable for applications in optoelectronics and sensors. Researchers have explored its ability to form self-assembled monolayers and have investigated its compatibility with various fabrication techniques.
The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. These studies have highlighted the importance of sustainable practices in chemical synthesis and application.
In conclusion, N-(4-Methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile properties make it a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.
1014089-75-8 (N-(4-methoxyphenyl)-4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)